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Compound of Interest

Compound Name:
Methyl 2-Methyltetrahydrofuran-2-

carboxylate

Cat. No.: B580038 Get Quote

Disclaimer: Specific safety data for "Methyl 2-Methyltetrahydrofuran-2-carboxylate" is not

readily available. The information provided below is based on the safety protocols for the

closely related and more extensively documented chemical, 2-Methyltetrahydrofuran (MeTHF).

It is imperative to treat "Methyl 2-Methyltetrahydrofuran-2-carboxylate" with at least the

same level of caution. Users should conduct a thorough risk assessment and consult with their

institution's safety officer before handling this chemical.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with Methyl 2-Methyltetrahydrofuran-2-
carboxylate. The following procedures for personal protective equipment (PPE), handling,

storage, and disposal are based on established protocols for 2-Methyltetrahydrofuran and

should be considered a baseline for ensuring laboratory safety.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical when handling this compound. The

following table summarizes the recommended PPE.
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Protection Type Specification Standard

Eye/Face Protection

Tightly fitting safety goggles or

chemical safety goggles. A

face shield may be required in

situations with a higher risk of

splashing.[1][2][3]

EN 166 (EU) or NIOSH (US)

approved.[1][3][4]

Skin Protection

Chemical-impermeable gloves.

[1] Fire/flame resistant and

impervious clothing.[1]

Protective boots may be

required.[2]

Tested protective gloves must

be worn (EN ISO 374).[5]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

vapor respirator is

recommended if exposure

limits are exceeded, if irritation

or other symptoms are

experienced, or when

vapors/aerosols are

generated.[2][4][6] The

recommended filter type is

ABEK.[6]

Follow local and national

regulations.[2]

Operational Plan: From Receipt to Disposal
A systematic workflow is essential for minimizing risks. The following step-by-step plan outlines

the safe handling of Methyl 2-Methyltetrahydrofuran-2-carboxylate.

1. Pre-Handling Preparations:

Ensure adequate ventilation, such as a certified chemical fume hood.[1][2]

Locate and verify the functionality of the nearest safety shower and eyewash station.[2]

Set up an emergency exit and a designated risk-elimination area.[1]
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Ground and bond all containers and receiving equipment to prevent static discharge.[4][6]

Use explosion-proof electrical, ventilating, and lighting equipment.[4][6]

2. Handling the Chemical:

Wear all required personal protective equipment as detailed in the table above.

Handle in a well-ventilated place.[1]

Avoid contact with skin, eyes, and clothing.[1][2]

Do not eat, drink, or smoke when using this product.[1][6]

Use non-sparking tools.[1][4]

Wash hands and face thoroughly after handling.[2][6]

3. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][6]

Keep away from heat, sparks, open flames, and other ignition sources.[4][6]

Store apart from incompatible materials such as oxidizing agents and acids.[4]

The recommended storage temperature is between 2-8°C.[6][7]

This compound may form explosive peroxides; containers should be dated upon opening

and tested periodically for the presence of peroxides.[4][5]

4. Spill Management:

Remove all sources of ignition.[1]

Evacuate personnel to a safe area.[1]

Ensure adequate ventilation.[1]
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Absorb the spill with an inert absorbent material (e.g., dry sand, earth, or sawdust).[2]

Collect the absorbed material using spark-proof tools and place it in a suitable, closed

container for disposal.[1]

Prevent the spill from entering drains.[2]

5. Disposal:

Dispose of the chemical and its container in accordance with all applicable local, regional,

and national regulations.[1][2]

Do not mix with other waste.[6]

Handle uncleaned containers as you would the product itself.[6]

Experimental Workflow Visualization
The following diagram illustrates the key steps and decision points in the safe handling of

Methyl 2-Methyltetrahydrofuran-2-carboxylate.
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Preparation
- Verify fume hood

- Check safety equipment
- Ground equipment

Don PPE
- Safety Goggles/Face Shield

- Impermeable Gloves
- Flame-Resistant Clothing

- Respirator (if needed)

Proceed with caution

Chemical Handling
- Use non-sparking tools

- Avoid contact and inhalation
- No ignition sources

Storage
- Tightly sealed container
- Cool, dry, well-ventilated
- Away from incompatibles

- 2-8°C

After use

Spill Occurs

Accident

Waste Disposal
- Dispose in approved container

- Follow all regulations

End of experiment

For subsequent use

Expired/Unused

Spill Response
- Evacuate & Ventilate

- Remove ignition sources
- Absorb with inert material

- Collect for disposal

End of Process

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Methyl 2-Methyltetrahydrofuran-2-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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